Cas no 898783-08-9 ((4-chloro-2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone)

• Product Name: (4-chloro-2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
• CAS No: 898783-08-9
• MF: C₁₈H₁₇ClFNOS
• MW: 349.85008597374
• MDL: MFCD03841760
• CID: 1947009
• PubChem ID: 24724535
• Update Time: 2025-05-20

(4-chloro-2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (4-chloro-2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 4-CHLORO-2-FLUORO-4'-THIOMORPHOLINOMETHYLBENZOPHENONE
• CTK5G6054
• AG-H-66283
• KB-190479
• 898783-08-9
• 4-chloro-2-fluoro-4'-thiomorpholinomethyl benzophenone
• (4-Chloro-2-fluorophenyl)[4-(4-thiomorpholinylmethyl)phenyl]methanone
• AKOS016020258
• (4-Chloro-2-fluorophenyl){4-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• DTXSID50642934
• MFCD03841760

• MDL： MFCD03841760
• Inchi： 1S/C18H17ClFNOS/c19-15-5-6-16(17(20)11-15)18(22)14-3-1-13(2-4-14)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2
• InChI Key： YEOPXTNGVIRQSQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C1C=CC(=CC=1)CN1CCSCC1)=O

Computed Properties

• Exact Mass: 349.07000
• Monoisotopic Mass: 349.0703412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 4.19680

(4-chloro-2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone Security Information

• Storage Condition：(BD312753)

Additional information on (4-chloro-2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone

Comprehensive Guide to (4-Chloro-2-Fluorophenyl)-[4-(Thiomorpholin-4-Ylmethyl)Phenyl]Methanone (CAS No. 898783-08-9)

(4-Chloro-2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone (CAS No. 898783-08-9) is a specialized organic compound with significant potential in pharmaceutical and material science applications. This compound features a unique structural framework, combining a chloro-fluorophenyl group with a thiomorpholinylmethylphenyl moiety, making it a subject of interest for researchers exploring novel bioactive molecules. Its molecular formula and structural properties position it as a promising candidate for drug discovery and chemical synthesis.

The compound's chemical structure includes a methanone core, which is pivotal for its reactivity and interaction with biological targets. The presence of both chloro and fluoro substituents enhances its electronic properties, while the thiomorpholine ring contributes to its solubility and stability. These attributes make 898783-08-9 a versatile intermediate in organic synthesis, particularly in the development of small-molecule inhibitors and ligands for receptor binding studies.

In recent years, the demand for fluorinated and chlorinated aromatic compounds has surged due to their applications in medicinal chemistry. Researchers are increasingly focusing on CAS No. 898783-08-9 for its potential in designing new therapeutic agents, especially in oncology and neurology. Its ability to modulate enzyme activity and receptor interactions has been highlighted in several preclinical studies, aligning with the growing trend of targeted drug development.

From a synthetic chemistry perspective, (4-chloro-2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone serves as a valuable building block for constructing complex molecular architectures. Its thiomorpholine component is particularly noteworthy, as this heterocycle is frequently employed in drug design due to its favorable pharmacokinetic properties. The compound's stability under various reaction conditions further enhances its utility in multi-step syntheses.

The market dynamics for CAS No. 898783-08-9 reflect its niche yet growing importance. With the pharmaceutical industry's shift toward personalized medicine and precision therapeutics, there is a rising need for structurally diverse compounds like this one. Suppliers and manufacturers are scaling up production to meet the demands of academic and industrial research labs, particularly those focused on kinase inhibitors and GPCR modulators.

For researchers and chemists, understanding the spectroscopic properties of 898783-08-9 is crucial. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data confirm its structural integrity, while high-performance liquid chromatography (HPLC) ensures purity for sensitive applications. These analytical insights are vital for quality control and reproducibility in experimental settings.

Environmental and safety considerations for (4-chloro-2-fluorophenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone are also paramount. While the compound is not classified as hazardous under standard regulations, proper handling protocols—such as the use of personal protective equipment (PPE) and fume hoods—are recommended to minimize exposure. Its biodegradability and ecotoxicity profile are currently under investigation, aligning with the broader industry focus on green chemistry principles.

In summary, CAS No. 898783-08-9 represents a compelling case study in modern chemical research. Its multifaceted applications, from drug discovery to material science, underscore its relevance in contemporary science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative therapeutic solutions and sustainable chemical processes.